Cas no 34793-10-7 (2-Amino-6-chloropurine riboside)

2-Amino-6-chloropurine riboside structure
34793-10-7 structure
Product Name:2-Amino-6-chloropurine riboside
CAS No:34793-10-7
MF:C10H12ClN5O4
MW:301.686380386353
CID:323371
PubChem ID:239492
Update Time:2025-04-19

2-Amino-6-chloropurine riboside Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-chlor-3-methoxy-benzoesaeure
    • 2-Amino-6-chlor-3-methyl-benzoesaeure
    • 2-amino-6-chloro-3-methoxy-benzoic acid
    • 2-amino-6-chloro-3-methyl-benzoic acid
    • AC1Q45MA
    • Benzoic acid, 2-amino-6-chloro-3-methoxy-
    • CTK1J3641
    • EN300-62237
    • NSC 125627
    • 2-Amino-6-chloropurine riboside
    • MLS002608637
    • 6-Chloroguanosine
    • 6-Chloroguanine riboside
    • NSC44586
    • 2-Amino-6-chloropurine riboside (6-Chloroguanosine)
    • HMS3091K22
    • NSC125627
    • (-)-2-Amino-6-chloropurine ribozide
    • SB67365
    • SMR001527383
    • SY030223
    • A814199
    • 6-Chloro-9-pentofuranosyl-1,9-dihydro-2H-purin-2-imine
    • 9H-Purin-2-amine, 6-chloro-9-.beta.-D-ribofuranosyl-
    • 2-(2
    • 2-(2-amino-6-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 2004-07-1
    • DS-16881
    • 2-(2-azanyl-6-chloranyl-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • DTXSID90942041
    • 34793-10-7
    • 6-Chloroguanineriboside
    • NCGC00161958-01
    • FT-0601305
    • CHEMBL34117
    • NSC-44586
    • NCGC00096086-01
    • NSC-125627
    • 2-(2-amino-6-chloro-9-purinyl)-5-(hydroxymethyl)oxolane-3,4-diol
    • SCHEMBL12987511
    • FT-0661678
    • Inchi: 1S/C10H12ClN5O4/c11-7-4-8(15-10(12)14-7)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)
    • InChI Key: TXWHPSZYRUHEGT-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=C(N)N=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 301.05800
  • Monoisotopic Mass: 301.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 140

Experimental Properties

  • Density: 2.19±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 729.9°Cat760mmHg
  • Flash Point: 395.2°C
  • Solubility: Very slightly soluble (0.51 g/l) (25 º C),
  • PSA: 139.54000
  • LogP: -0.74540
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